Cas no 79888-40-7 (3-[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid)

• Product Name: 3-[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid
• CAS No: 79888-40-7
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 3057809
• PubChem ID: 582092
• Update Time: 2025-04-21

3-[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoic acid
• CS-0222215
• SMR000097410
• Z57396191
• EDA88840
• 3-[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]propanoicacid
• MLS000120554
• EN300-110660
• DTXSID101190122
• 79888-40-7
• AKOS000268826
• HMS2254B24
• SR-01000113922-1
• G45205
• 4-[(5-Ethyl-1,3,4-thiadiazol-2-yl)amino]-4-oxobutanoic acid
• EU-0016758
• MLENLHLMPOXBTF-UHFFFAOYSA-N
• 4-((5-Ethyl-1,3,4-thiadiazol-2-yl)amino)-4-oxobutanoic acid
• CHEMBL1523851
• F1791-0999
• SR-01000113922
• Oprea1_025796

• Inchi： 1S/C8H11N3O3S/c1-2-6-10-11-8(15-6)9-5(12)3-4-7(13)14/h2-4H2,1H3,(H,13,14)(H,9,11,12)
• InChI Key： MLENLHLMPOXBTF-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 229.05211239Da
• Monoisotopic Mass: 229.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120Ų